Cas no 1491848-13-5 (3-Hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid)

3-Hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid is a specialized organic compound featuring a hydroxyl group, a trifluoroacetamido moiety, and a carboxylic acid functionality. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for modifying bioactive molecules. The presence of the trifluoroacetamido group enhances metabolic stability, while the hydroxyl and carboxyl groups offer versatile reactivity for further derivatization. This compound is particularly useful in peptide mimetics and prodrug design due to its ability to influence solubility and bioavailability. High purity and consistent quality ensure reliable performance in research and industrial applications.
3-Hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid structure
1491848-13-5 structure
Product Name:3-Hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid
CAS No:1491848-13-5
MF:C7H10F3NO4
MW:229.153812885284
MDL:MFCD21664337
CID:5606479
PubChem ID:66002894
Update Time:2025-06-08

3-Hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1491848-13-5
    • EN300-950340
    • AKOS015345020
    • 3-hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid
    • 3-Hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid
    • MDL: MFCD21664337
    • Inchi: 1S/C7H10F3NO4/c1-6(15,2-4(12)13)3-11-5(14)7(8,9)10/h15H,2-3H2,1H3,(H,11,14)(H,12,13)
    • InChI Key: GIVGCPQGYPWKGG-UHFFFAOYSA-N
    • SMILES: FC(C(NCC(C)(CC(=O)O)O)=O)(F)F

Computed Properties

  • Exact Mass: 229.05619229g/mol
  • Monoisotopic Mass: 229.05619229g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 86.6Ų

3-Hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid Pricemore >>

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Additional information on 3-Hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid

Recent Advances in the Study of 3-Hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid (CAS: 1491848-13-5)

3-Hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid (CAS: 1491848-13-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoroacetamido and hydroxy-methyl functional groups, has shown promising potential in various applications, including drug development and biochemical studies. Recent studies have focused on its synthesis, structural properties, and biological activities, providing new insights into its utility in medicinal chemistry.

The synthesis of 3-Hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry highlighted a novel catalytic approach that significantly improves yield and purity, reducing the need for costly purification steps. This advancement is particularly relevant for large-scale production, which is critical for preclinical and clinical studies.

In terms of biological activity, recent investigations have explored the compound's role as a potential inhibitor of key enzymatic pathways. For instance, a study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in modulating the activity of certain proteases involved in inflammatory responses. These findings suggest that 3-Hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid could serve as a lead compound for developing new anti-inflammatory agents.

Another area of interest is the compound's pharmacokinetic properties. A 2024 preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, revealing favorable bioavailability and low toxicity. These characteristics make it a viable candidate for further drug development, particularly in oral formulations. Researchers are now investigating its potential in treating metabolic disorders, given its structural similarity to intermediates in the mevalonate pathway.

Despite these promising developments, challenges remain. For example, the stability of 3-Hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid under physiological conditions requires further optimization to enhance its therapeutic efficacy. Additionally, more in vivo studies are needed to validate its safety and mechanism of action. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 3-Hydroxy-3-methyl-4-(trifluoroacetamido)butanoic acid (CAS: 1491848-13-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and pharmacokinetics underscore its potential as a therapeutic agent. Future studies should focus on addressing current limitations and exploring its applications in diverse disease models.

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